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Compound of Interest

Compound Name: ACP-5862-d4

Cat. No.: B12418138

Essential Safety and Handling Guide for ACP-
5862-d4

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and
disposal of ACP-5862-d4, a deuterated metabolite of Acalabrutinib. The following procedures
are designed to ensure the safety of laboratory personnel and the integrity of the compound.

l. Personal Protective Equipment (PPE)

The primary defense against chemical exposure is the consistent and correct use of Personal
Protective Equipment. The minimum required PPE for handling ACP-5862-d4 is outlined below.
For tasks with a higher risk of exposure, such as handling large quantities or potential for
aerosolization, enhanced PPE is required.

Table 1: Personal Protective Equipment (PPE) Requirements

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12418138?utm_src=pdf-interest
https://www.benchchem.com/product/b12418138?utm_src=pdf-body
https://www.benchchem.com/product/b12418138?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

. Eye & Face . Respiratory
Body Protection ) Hand Protection )
Protection Protection
Standard Standard Standard
Standard Operations:ANSI Operations:Disposabl Operations:Not

Operations:Chemical-

resistant lab coat.

Z87.1 compliant
safety glasses with
side shields.[1][2]

e nitrile gloves.[1]
Change immediately if

contaminated.

generally required if
handled in a certified

chemical fume hood.

High-Risk
Operations:Chemical-
resistant lab coat or

disposable coveralls.

High-Risk
Operations:Chemical
splash goggles and a
full-face shield.[1][2]

High-Risk
Operations:Double-
gloving with nitrile
gloves or wearing
Silver Shield gloves

under nitrile gloves.

High-Risk
Operations:A NIOSH-
approved respirator
may be necessary if
not handled in a fume
hood.

Il. Operational Plan: Handling and Disposal

A systematic approach to the handling and disposal of ACP-5862-d4 is essential to minimize

risk and maintain a safe laboratory environment.

A. Receiving and Storage:

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

» Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents. The container should be tightly closed. For long-term

storage, refrigeration (2-8 °C) or freezing (-20 °C to -80 °C) is recommended to minimize

degradation.

o Inert Atmosphere: For optimal stability and to prevent isotopic dilution from atmospheric

moisture, store under a dry, inert atmosphere like nitrogen or argon.

B. Handling and Use:

o Designated Area: All handling of ACP-5862-d4 should be conducted in a designated area,

such as a certified chemical fume hood, to minimize inhalation exposure.
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e Avoid Dust Formation: Handle the solid compound carefully to avoid the formation of dust
and aerosols.

o Personal Hygiene: Do not eat, drink, or smoke in areas where the compound is handled.
Wash hands thoroughly after handling.

» First Aid: In case of accidental exposure, follow the first aid measures outlined in the Material
Safety Data Sheet.

[e]

Eyes: Immediately flush with plenty of water for at least 15 minutes.

o

Skin: Wash off with soap and plenty of water.

Inhalation: Move to fresh air.

[¢]

[¢]

Ingestion: Seek immediate medical attention.
C. Disposal Plan:

e Waste Collection: Collect all waste materials, including contaminated PPE and empty
containers, in a designated and clearly labeled hazardous waste container.

o Disposal Regulations: Dispose of waste in accordance with all applicable federal, state, and
local environmental regulations. Do not dispose of down the drain or in regular trash.

o Deuterated Solvents: Used deuterated solvents should be collected separately and disposed
of as hazardous waste.

lll. Emergency Procedures: Chemical Spill

In the event of a spill, immediate and appropriate action is critical to contain the hazard and
protect personnel.
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Caption: Workflow for responding to a chemical spill.
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IV. Personal Protective Equipment (PPE) Donning

and Doffing Procedure

The correct sequence for putting on and taking off PPE is crucial to prevent cross-

contamination.

Donning (Putting On)

1. Lab Coat

2. Respirator (if needed)

3. Goggles/Face Shield

4. Gloves

Doffing (Taking Off)

1. Gloves

2. Goggles/Face Shield

3. Lab Coat

4. Respirator (if needed)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. How To Select Suitable Personal Protective Equipment (PPE) For Working With
Chemicals | US [sdsmanager.com]

 To cite this document: BenchChem. [Personal protective equipment for handling ACP-5862-
d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418138#personal-protective-equipment-for-
handling-acp-5862-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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